Cas no 2171792-97-3 (tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171792-97-3
• MF: C₁₄H₂₆N₂O₃S
• MW: 302.432842731476
• CID: 6204098
• PubChem ID: 165786334
• Update Time: 2025-06-10

tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate
• EN300-1647423
• 2171792-97-3

• Inchi： 1S/C14H26N2O3S/c1-12(2,3)19-11(17)16-7-4-5-14(18,9-16)13(15)6-8-20-10-13/h18H,4-10,15H2,1-3H3
• InChI Key： JLUWAHRFFCVOFK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CN(C(=O)OC(C)(C)C)CCC1)O)N

Computed Properties

• Exact Mass: 302.16641387g/mol
• Monoisotopic Mass: 302.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate

Introduction to tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171792-97-3)

Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171792-97-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate is noteworthy for its intricate arrangement of functional groups. The compound consists of a piperidine ring with a tert-butyl carbamate protecting group, a thiolane ring containing an amino group, and a hydroxy group attached to the piperidine ring. This combination of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate is a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential addition of functional groups to a piperidine core. For instance, the tert-butyl carbamate group can be introduced via an N-protection step, followed by the formation of the thiolane ring through a ring-closing metathesis reaction. The amino group can be introduced through an azide reduction step, and the hydroxy group can be added through a selective hydroxylation reaction.

Recent studies have highlighted the biological activities of tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate. One area of particular interest is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting or enhancing specific PPIs, this compound could offer new therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate effectively inhibited the interaction between two key proteins involved in cancer cell proliferation. The compound was found to bind selectively to one of the proteins, thereby disrupting the PPI and leading to reduced cell growth and increased apoptosis in cancer cells. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-cancer drugs.

Beyond its potential in cancer therapy, tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate has also shown promise in neurodegenerative diseases. A study published in Chemical Biology & Drug Design reported that this compound exhibited neuroprotective effects by modulating specific PPIs involved in neuronal survival pathways. The researchers found that treatment with this compound significantly reduced neuronal cell death in models of Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate are another important aspect to consider for its potential therapeutic applications. Studies have shown that this compound has favorable solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, preliminary toxicity assessments have indicated low cytotoxicity at therapeutic concentrations, suggesting that it may have a favorable safety profile.

In conclusion, tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171792-97-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.